Cas no 4562-27-0 (3,4-dihydropyrimidin-4-one)

3,4-dihydropyrimidin-4-one structure
3,4-dihydropyrimidin-4-one structure
Product Name:3,4-dihydropyrimidin-4-one
CAS No:4562-27-0
MF:C4H4N2O
MW:96.0873603820801
MDL:MFCD00006664
CID:45170
PubChem ID:87571354
Update Time:2024-10-29

3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinol
    • Uraeil
    • 4(3H)-Pyrimidinone
    • 4-Hydroxypyrimidine
    • Pyrimidin-4(3H)-one
    • pyrimidin-4-ol
    • 1H-pyrimidin-4-one
    • 4-Oxopyrimidine
    • 4-Oxypyrimidine
    • 6-Hydroxypyrimidine
    • Deaminoisocytosine
    • NSC 1575
    • NSC 157911
    • 4(3H)-Pyrimidone
    • 4-Pyrimidone
    • 4(1H)-Pyrimidinone
    • 3H-Pyrimidin-4-one
    • pyrimidin-4(1H)-one
    • 4-Pyrimidinone
    • 1H-pyrimidin-6-one
    • 3,4-dihydropyrimidin-4-one
    • 4-(3H)-Pyrimidone
    • 4-Pyrimidinol (VAN)
    • pyrimidin-4-one
    • 4[3H]-Pyrimidone
    • A
    • GS-5924
    • NSC-1575
    • pyrimidine-4(3h)-one
    • W-202804
    • 4(3H)-Pyrimidinone, >=98%
    • MFCD00167178
    • UNII-K43V90OY4L
    • W-202960
    • 4-(lH)-pyrimidinone
    • AKOS015892532
    • 4-hydroxy-pyrimidine
    • BCP26608
    • EINECS 224-932-4
    • BCP04213
    • 4562-27-0
    • Z314605438
    • Q-102029
    • SB10165
    • A1-00389
    • MFCD00006664
    • AC-907/30002018
    • AC-25243
    • DTXSID5063524
    • Q17572767
    • A7645
    • FT-0601299
    • AC-2727
    • NSC157911
    • InChI=1/C4H4N2O/c7-4-1-2-5-3-6-4/h1-3H,(H,5,6,7
    • 51953-17-4
    • 4-Hydroxypyrimidine pound>>4-Pyrimidinol pound>>4(3)-Pyrimidone
    • AKOS009157155
    • H1000
    • K43V90OY4L
    • SY046617
    • O12062
    • 542-27-8
    • NSC-157911
    • AC-943
    • AB00171795-03
    • 1H-pyrimidin-6-one;4(3H)-Pyrimidone
    • A826863
    • AM20100277
    • EN300-67372
    • CS-0019949
    • PB32093
    • AI3-52024
    • 51953-18-5
    • 4(3H)-Pyrimidinone, >=98.0% (NT)
    • FT-0618746
    • A7644
    • MFCD00038024
    • SY002707
    • AM20100167
    • FT-0648609
    • BCP13987
    • NSC1575
    • FT-0696311
    • AKOS001448755
    • F3329-0407
    • AC8519
    • 4(3H-Pyrimidone)
    • NS00049364
    • STK409564
    • Pyrimidine, 4-hydroxy-
    • STL185515
    • DB-051325
    • DA-42222
    • DB-298939
    • MDL: MFCD00006664
    • Inchi: 1S/C4H4N2O/c7-4-1-2-5-3-6-4/h1-3H,(H,5,6,7)
    • InChI Key: DNCYBUMDUBHIJZ-UHFFFAOYSA-N
    • SMILES: O=C1C=CN=CN1

Computed Properties

  • Exact Mass: 96.03242
  • Monoisotopic Mass: 96.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -1.4
  • Topological Polar Surface Area: 41.5

Experimental Properties

  • Color/Form: White or off white crystals
  • Density: 1.28
  • Melting Point: 165.0 to 168.0 deg-C
  • Boiling Point: 184.6℃ at 760 mmHg
  • Flash Point: 65.5℃
  • Refractive Index: 1.596
  • PSA: 46.01
  • LogP: 0.18220
  • Solubility: Uncertain

3,4-dihydropyrimidin-4-one Security Information

3,4-dihydropyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM104199-100g
3,4-dihydropyrimidin-4-one
4562-27-0 97%
100g
$240 2021-08-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H135948-25g
3,4-dihydropyrimidin-4-one
4562-27-0 >98.0%(GC)
25g
¥364.90 2024-06-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H135948-5g
3,4-dihydropyrimidin-4-one
4562-27-0 >98.0%(GC)
5g
¥89.90 2024-06-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H135948-1g
3,4-dihydropyrimidin-4-one
4562-27-0 >98.0%(GC)
1g
¥29.90 2024-06-25
Alichem
A089000578-100g
Pyrimidin-4(1H)-one
4562-27-0 95%
100g
$561.00 2023-09-01
TRC
P997355-2.5g
4(3H)-Pyrimidinone
4562-27-0
2.5g
$ 138.00 2023-09-06
TRC
P997355-10g
4(3H)-Pyrimidinone
4562-27-0
10g
$ 339.00 2023-09-06
Apollo Scientific
OR16979-5g
Pyrimidin-4(3H)-one
4562-27-0 98%
5g
£15.00 2025-02-19
Apollo Scientific
OR16979-25g
Pyrimidin-4(3H)-one
4562-27-0 98%
25g
£42.00 2025-02-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R007143-1g
3,4-dihydropyrimidin-4-one
4562-27-0 98%
1g
¥27 2024-05-23

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